Cas no 13480-36-9 (4-methylmorpholine-2,6-dione)

• Product Name: 4-methylmorpholine-2,6-dione
• CAS No: 13480-36-9
• MF: C₅H₇NO₃
• MW: 129.113981485367
• MDL: MFCD18886023
• CID: 1237062
• PubChem ID: 329764882
• Update Time: 2025-05-20

4-methylmorpholine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 2,6-Morpholinedione, 4-methyl-
• 4-methyl-2,6-Morpholinedione
• 4-Methylmorpholine-2,6-dione
• MIDA anhydride
• (N-methylimino)diacetic acid anhydride
• 4-Methylmorpholine-2,6-dione 97%
• MFCD18886023
• SCHEMBL3390306
• DTXSID00558874
• FGQJBZHMORPBRR-UHFFFAOYSA-N
• AS-75668
• CS-0163445
• 4-Methylmorpholine-2,6-dione, 97%
• DA-11859
• AKOS013090337
• N-methyliminodiacetic acid anhydride
• SY293494
• D93073
• 13480-36-9
• 4-methylmorpholine-2,6-dione

• MDL： MFCD18886023
• Inchi： 1S/C5H7NO3/c1-6-2-4(7)9-5(8)3-6/h2-3H2,1H3
• InChI Key： FGQJBZHMORPBRR-UHFFFAOYSA-N
• SMILES： O1C(CN(C)CC1=O)=O

Computed Properties

• Exact Mass: 129.042593085g/mol
• Monoisotopic Mass: 129.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Melting Point: 41-45 °C
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  

4-methylmorpholine-2,6-dione Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-methylmorpholine-2,6-dione

Introduction to 4-methylmorpholine-2,6-dione (CAS No. 13480-36-9)

4-methylmorpholine-2,6-dione, identified by the Chemical Abstracts Service Number (CAS No.) 13480-36-9, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic diketone has garnered attention due to its versatile applications and structural properties, making it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 4-methylmorpholine-2,6-dione consists of a morpholine ring substituted with two ketone groups at the 2 and 6 positions, further modified by a methyl group at the 4 position. This unique configuration imparts distinct reactivity and functionalization possibilities, which have been exploited in various chemical transformations. The compound’s ability to participate in nucleophilic additions, condensations, and cyclizations makes it a preferred building block in organic synthesis.

In recent years, 4-methylmorpholine-2,6-dione has been extensively studied for its role in the synthesis of biologically active molecules. Its diketone moiety serves as a versatile handle for further functionalization, enabling the construction of complex scaffolds found in pharmaceuticals. One notable application is its use in the preparation of chiral auxiliaries and ligands for asymmetric synthesis, which are crucial for developing enantiomerically pure drugs with improved efficacy and reduced side effects.

Moreover, the compound has found utility in material science, particularly in the development of advanced polymers and coatings. The diketone groups can undergo polymerization reactions to form high-performance resins with enhanced thermal stability and mechanical strength. These properties make 4-methylmorpholine-2,6-dione a promising candidate for applications in aerospace, automotive, and electronics industries where durability and heat resistance are paramount.

Recent advancements in green chemistry have also highlighted the importance of 4-methylmorpholine-2,6-dione as a sustainable intermediate. Researchers have explored its use in catalytic processes that minimize waste and energy consumption. For instance, its participation in solvent-free reactions or those employing recyclable catalysts aligns with the growing emphasis on environmentally friendly methodologies in industrial chemistry.

The pharmaceutical industry has particularly benefited from the derivatives of 4-methylmorpholine-2,6-dione. Studies have demonstrated its incorporation into novel drug candidates targeting various therapeutic areas, including oncology, neurology, and infectious diseases. The morpholine ring’s ability to mimic biological functionalities has been leveraged to design molecules that interact selectively with disease-causing proteins or enzymes. For example, recent publications have shown promising results in using 4-methylmorpholine-2,6-dione-based scaffolds to develop kinase inhibitors with high binding affinity and selectivity.

Another exciting application lies in its role as a precursor for fluorescent probes used in biochemical assays. The inherent fluorescence properties of 4-methylmorpholine-2,6-dione derivatives allow researchers to develop sensitive detection methods for small molecules or biomarkers. These probes have been instrumental in understanding cellular processes and diagnosing diseases at an early stage.

The synthesis of 4-methylmorpholine-2,6-dione itself is another area of active research. While traditional methods involve multi-step organic transformations, recent innovations have focused on more efficient routes. For instance, microwave-assisted synthesis has been employed to accelerate the formation of the desired product while maintaining high yields. Additionally, biocatalytic approaches using engineered enzymes have shown promise in achieving selective transformations under mild conditions.

In conclusion,4-methylmorpholine-2,6-dione (CAS No. 13480-36-9) is a multifaceted compound with broad applications across chemical synthesis and pharmaceutical development. Its unique structural features enable diverse functionalizations, making it indispensable in constructing complex molecules for drug discovery and advanced materials. As research continues to uncover new possibilities，the significance of this compound is set to grow further，driving innovation across multiple scientific disciplines.